(4-Methyl-1,3-thiazol-5-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (4-methyl-1,3-thiazol-5-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H18N4O2S/c1-11-13(22-10-18-11)14(20)19-7-3-12(4-8-19)9-21-15-16-5-2-6-17-15/h2,5-6,10,12H,3-4,7-9H2,1H3
• InChI Key: OZDYFEKYGACTBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCC(CC2)COC3=NC=CC=N3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol
• CAS No.: 2380043-94-5

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. It is a basic core of some natural products such as histidine, purine, histamine and DNA based structures. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

Thiazole derivatives have been synthesized and evaluated for various biological activities. Similarly, imidazole derivatives, which are structurally similar to thiazoles, have been synthesized and evaluated for their antioxidant potential.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Thiazole derivatives have shown a broad range of chemical and biological properties. They have been used in the development of new drugs.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazole derivatives have been found to have several biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The broad range of biological activities of thiazole derivatives suggests that they have significant potential for the development of new drugs. Continued research in this area is likely to yield important advances in medicinal chemistry.